Cas no 15895-15-5 (Butanoic acid,4-fluoro-4,4-dinitro-)
15895-15-5 structure
Product Name:Butanoic acid,4-fluoro-4,4-dinitro-
CAS No:15895-15-5
MF:C4H5FN2O6
MW:196.090704679489
CID:166014
PubChem ID:253618
Update Time:2025-04-19
Butanoic acid,4-fluoro-4,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-fluoro-4,4-dinitro-
- 4-fluoro-4,4-dinitrobutanoic acid
- 15895-15-5
- 4-fluoro-4,4-dinitrobutyric acid
- SCHEMBL9420199
- AKOS022141632
- NSC76729
- DTXSID70291605
- NSC-76729
-
- Inchi: 1S/C4H5FN2O6/c5-4(6(10)11,7(12)13)2-1-3(8)9/h1-2H2,(H,8,9)
- InChI Key: MQFRQOPGVMAEFJ-UHFFFAOYSA-N
- SMILES: FC(CCC(=O)O)([N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 196.01315
- Monoisotopic Mass: 196.013164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129
- XLogP3: 0.2
Experimental Properties
- Density: 1.63
- Boiling Point: 318.3°Cat760mmHg
- Flash Point: 146.3°C
- Refractive Index: 1.482
- PSA: 123.58
Butanoic acid,4-fluoro-4,4-dinitro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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